N-tert-Butyl 2-Hydroxybenzamide

• IUPAC Name: N-tert-butyl-2-hydroxybenzamide
• InChI: InChI=1S/C11H15NO2/c1-11(2,3)12-10(14)8-6-4-5-7-9(8)13/h4-7,13H,1-3H3,(H,12,14)
• InChI Key: VLKWLCAFNMVMNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=CC=C1O
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

“N-tert-Butyl 2-Hydroxybenzamide” is a chemical compound with the molecular formula C11H15NO2. It is also known as Monensin A, a cyclic polyether ionophore widely used in scientific research and industry.

Synthesis Analysis

The synthesis of N-tert-butyl amides, including N-tert-Butyl 2-Hydroxybenzamide, can be achieved by the reaction of di-tert-butyl dicarbonate and nitriles catalyzed by Cu(OTf)2. This method is efficient and can be performed under solvent-free conditions at room temperature. Another synthesis method involves the reaction of tert-butyl amines with benzoic acid or its derivatives using condensing agents such as 4-dimethylaminopyridine (DMAP), N,N-diisopropylethylamine (DIPEA), or hydroxybenzotriazole (HOBt).

Molecular Structure Analysis

The molecular structure of N-tert-Butyl 2-Hydroxybenzamide is represented by the InChI code: 1S/C11H15NO2/c1-11(2,3)12-10(14)8-6-4-5-7-9(8)13/h4-7,13H,1-3H3, (H,12,14).

Scientific Research Applications

Rhodium-Catalyzed C-H Activation

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Amide Synthesis

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Safety and Hazards

N-tert-Butyl 2-Hydroxybenzamide is classified under GHS07 and carries the signal word “Warning”. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

The product from Step A (2.35 g, 0.010 mol) was dissolved in THF wand 10 mL of water was added to form a clear suspension. Hydrochloric acid (5%) was added until the solution reached a pH˜1. The reaction mixture was then refluxed for 24 hours. TLC indicated that about half of the starting material remained, so an additonal 10 mL of 5% hydrochloric acid was added and the reaction mixture was refluxed for 24 hours. The THF was then removed by rotoevaporation and the remaining aqueous mixture was extracted with hexanes (2×20 mL). The combined hexane layers were washed with water (2×40 mL), dried over MgSO4 and the hexane removed in vacuo to provide 1.56 g (80.8% yield) of the title compound as a white crystalline solid, m.p. 78-79.5° C.

Synthesis routes and methods II

Procedure details